ULTRAMARINES
Description
Properties
CAS No. |
11118-33-5 |
|---|---|
Molecular Formula |
C20H21NO2 |
Synonyms |
ULTRAMARINES |
Origin of Product |
United States |
Structural and Crystallographic Investigations of Ultramarines
Fundamental Aluminosilicate (B74896) Framework Architecture
The core of the ultramarine structure is the sodalite cage, also known as a β-cage. This cage is a truncated octahedron formed by the linkage of SiO₄ and AlO₄ tetrahedra. mdpi.comacs.org The sodalite structure (SOD) consists of close-packed cuboctahedra ([Al₃Si₃O₁₂]³⁻) forming these β-cages. mdpi.comacs.org Ultramarine can be considered a sodalite derivative. researchgate.net
Tetrahedral Units (SiO₄, AlO₄) and Framework Connectivity
The aluminosilicate framework is constructed from SiO₄⁴⁻ and AlO₄⁵⁻ tetrahedral units linked by shared oxygen atoms. psi.chbfh.ch This linkage forms a rigid, porous structure. The negative charge of the framework is a result of the substitution of Si⁴⁺ by Al³⁺ in the tetrahedral sites. mdpi.compsi.ch
Si/Al Distribution and Framework Disorder Analysis
The distribution of silicon and aluminum atoms within the framework is a key aspect of ultramarine crystallography. In synthetic This compound (B1171998), the Si and Al atoms are often disordered throughout the framework. researchgate.netiucr.orgresearchgate.net This is in contrast to the naturally occurring counterpart, lazurite (B1171647), where Si and Al are typically ordered. researchgate.netiucr.org Studies using techniques such as X-ray and neutron powder diffraction with Rietveld refinement, and magic-angle-spinning NMR (MAS NMR), have provided insights into this distribution. researchgate.netiucr.org For instance, ²⁹Si MAS NMR spectra of synthetic ultramarine show multiple signals, consistent with the presence of Si-O-Si, Si-O-Al, and Al-O-Al linkages, indicating a disordered Si,Al distribution. researchgate.netiucr.orgresearchgate.net The presence of Al-O-Al linkages in synthetic this compound suggests a violation of Löwenstein's rule, which generally forbids such linkages in zeolites. researchgate.netiitd.ac.inacs.org This disorder in synthetic this compound is thought to be a consequence of the high temperatures used in their synthesis via pyrolytic methods, which favor a disordered arrangement of tetrahedral atoms. acs.org
Research findings on Si/Al distribution and framework disorder:
| Material | Si/Al Distribution | Characterization Techniques Used | Key Findings | Source |
| Synthetic this compound | Disordered | XRD, Neutron Powder Diffraction, ²⁹Si MAS NMR, ²⁷Al MAS NMR | Presence of Si-O-Si, Si-O-Al, and Al-O-Al linkages; Refinement better in I4̅3m. researchgate.netiucr.orgresearchgate.net | researchgate.netiucr.orgresearchgate.net |
| Natural Lazurite | Ordered | Crystal structure determinations | Si and Al are completely ordered. | researchgate.net |
Characterization of Extra-Framework Species and Cationic Sites
The color and charge balance of this compound are provided by extra-framework species located within the sodalite cages. These include polysulfide radical anions and alkali cations.
Polysulfide Radical Anions (S₃⁻, S₂⁻, S₄) Confinement within Cages
The vibrant colors of this compound are attributed to the presence of polysulfide radical anions encapsulated within the sodalite cages. mdpi.comacs.orgresearchgate.netbfh.chresearchgate.net The blue color is primarily due to the S₃⁻ radical anion, while S₂⁻ contributes to yellow hues, and S₄ or S₄⁻ may be responsible for red or pink colors. mdpi.comacs.orgresearchgate.netmdpi.commdpi.com These chromophoric species are entrapped within the structural cavities, imparting the distinctive color. researchgate.net The aluminosilicate framework stabilizes these reactive radical anions, preventing their reaction with other species. bfh.chlibretexts.org
Studies using techniques like Raman spectroscopy, EPR, and X-ray absorption near-edge structure (XANES) have helped identify and characterize these polysulfide species within the cages. acs.orgresearchgate.netmdpi.commdpi.comcapes.gov.br For example, Raman spectra can detect S₂⁻ and S₃⁻ radicals in synthetic ultramarine blue pigments. researchgate.net XANES at the sulfur K-edge can provide information about the oxidation state and coordination chemistry of sulfur species, with a pre-peak indicating the presence of the unpaired electron on the S₃⁻ radical anion. researchgate.netcapes.gov.br
Research findings on polysulfide radical anions:
| Polysulfide Species | Associated Color | Characterization Techniques Used | Key Findings | Source |
| S₃⁻ | Blue | Raman, EPR, XANES, DFT | Primary blue chromophore; Stabilized within cages; Detected by characteristic spectra; S-S-S bond angle ~109.4°. mdpi.comacs.orgresearchgate.netresearchgate.netmdpi.comcapes.gov.brsoton.ac.uk | mdpi.comacs.orgresearchgate.netresearchgate.netmdpi.comcapes.gov.brsoton.ac.uk |
| S₂⁻ | Yellow | Raman, EPR, DFT | Contributes to yellow/green color; Detected by characteristic spectra; S-S distance ~2.050 Å. mdpi.comresearchgate.netmdpi.comsoton.ac.uk | mdpi.comresearchgate.netmdpi.comsoton.ac.uk |
| S₄ / S₄⁻ | Red/Pink | Raman, DFT | Proposed chromophore for red/pink; Identity has been debated. mdpi.comresearchgate.netmdpi.commdpi.comsoton.ac.uk | mdpi.comresearchgate.netmdpi.commdpi.comsoton.ac.uk |
Alkali Cation Localization (Na⁺, K⁺) and Occupancy Studies
Alkali cations, primarily sodium (Na⁺), are present within the sodalite cages to balance the negative charge of the aluminosilicate framework and the encapsulated polysulfide anions. mdpi.comacs.orgpsi.ch The general formula for ultramarine blue can be summarized as Na₇Al₆Si₆O₂₄S₃, although the exact composition can vary. researchgate.net
Structural studies, including neutron powder diffraction, have helped determine the localization and occupancy of these alkali cations within the cages. soton.ac.uksoton.ac.uk In ultramarine blue, two sodium sites have been identified, one in β-cages unoccupied by chromophore molecules and another related site in empty cages. soton.ac.uksoton.ac.uk The occupancy of these cation sites is dependent on the number of [AlO₄]⁻ tetrahedra in the framework. soton.ac.uk
Ion exchange can occur, where alkali cations like Na⁺ can be replaced by other cations such as K⁺. soton.ac.uk Studies on potassium-exchanged ultramarine blue have shown that the larger potassium ions tend to occupy sites in empty β-cages due to steric limitations. soton.ac.uksoton.ac.uk
Research findings on alkali cation localization and occupancy:
| Cation | Location in Sodalite Cage | Occupancy | Characterization Techniques Used | Source |
| Na⁺ | Multiple sites, including in cages with and without chromophores. soton.ac.uksoton.ac.uk | Varies depending on framework charge and polysulfide content. soton.ac.uk | PND, PXD | soton.ac.uksoton.ac.uk |
| K⁺ | Primarily in empty β-cages (in K-exchanged this compound). soton.ac.uksoton.ac.uk | Influenced by steric limitations due to larger ionic radius compared to Na⁺. soton.ac.uksoton.ac.uk | PND, PXD | soton.ac.uksoton.ac.uk |
Influence of Compositional Variations on Crystalline Structure
Variations in the chemical composition of this compound, particularly concerning the extra-framework cations and the encapsulated polysulfide anions, significantly influence their crystalline structure and properties, including color atamanchemicals.comcsic.esnicholsonchem.com. The general formula M₈[(Al,Si)₆O₂₄]Xₙ highlights the potential for variability in both the cation (M) and anion (X) content, as well as the Si/Al ratio within the framework mdpi.comcsic.es. Different colored ultramarine variants, such as green, blue, violet, and red, all share the same fundamental sodalite-type crystal structure but differ in the specific polysulfide chromophores present atamanchemicals.comnicholsonchem.comwikipedia.org.
The synthesis of this compound involves high-temperature calcination of mixtures containing kaolin (B608303) or other aluminosilicate sources, sodium carbonate, sulfur, and reducing agents google.comwikipedia.orgmrforum.com. The chemical composition of the raw materials and the production technology significantly affect the quality and properties of the resulting ultramarine pigment mrforum.com. For instance, the ratio of raw materials like sodium carbonate and sulfur can influence the saturation and structural integrity of the pigments mdpi.com.
Impact of Ion Exchange Processes on Unit Cell Parameters
Ultramarine pigments, due to their structural similarity to zeolites, exhibit a high cation exchange capacity csic.es. The sodium ions within the cages can be replaced by other cations, including potassium (K⁺), calcium (Ca²⁺), and magnesium (Mg²⁺) csic.es. Ion exchange processes can lead to modifications in the cation type and content within the pigment structure, which in turn affects the unit cell parameters and can induce color changes csic.es.
Studies on the structural effects of post-synthetic cation exchange have shown that larger ions, such as potassium, can be hosted in the empty β-cages, although steric limitations within the system can play a role soton.ac.uk. For example, research involving the ion exchange of ultramarine blue and green with potassium acetate (B1210297) solution demonstrated structural effects from the incorporation of potassium ions soton.ac.uk.
The exchange of cations, particularly with calcium and potassium, has been identified as a factor in the degradation of ultramarine blue pigment, especially in environments like cementitious materials csic.escsic.es. Calcium ions can distort the unit cell, and cation exchange between sodium in the pigment and potassium in the surrounding medium can occur csic.escsic.es. These processes can lead to the diffusion of sulfate (B86663) and sulfide (B99878) ions out of the pigment, causing a loss of color csic.escsic.es.
Research has also indicated a correlation between unit cell parameters and the position of infrared adsorption bands in sodalite-family structures, including ultramarine analogues geoscienceworld.orggeoscienceworld.org. Changes in unit cell volume resulting from compositional variations, such as those induced by ion exchange or varying alkalinity during synthesis, can be correlated with shifts in characteristic IR stretching and bending bands geoscienceworld.orggeoscienceworld.org.
Based on available research, a simplified representation of how ion exchange might affect unit cell parameters could be illustrated, though specific quantitative data showing precise unit cell parameter changes for various ion exchanges in this compound was not extensively detailed across the search results. However, the principle that cation type and content influence unit cell size is established csic.es.
Structural Effects of Trace Impurities and Additives
Trace impurities in the raw materials used for ultramarine synthesis can influence the quality and properties of the final pigment mrforum.com. For instance, the presence of iron impurities in kaolin and diatomite, or arsenic in sulfur, should be minimized mrforum.com. While the direct structural effects of specific trace impurities on the ultramarine lattice are not extensively detailed in the provided search results, their presence can impact the synthesis process and potentially affect the incorporation or stability of the chromophores within the cages.
Additives are commonly used in various industrial applications of this compound, such as in plastics, paints, and coatings, to modify material properties mrforum.comrsc.org. These additives can influence the behavior and stability of the ultramarine pigment within the matrix rsc.org. For example, in cementitious materials, the interaction between ultramarine blue pigment and components of the cement matrix, including calcium and potassium ions released during hydration, can lead to the pigment's degradation through ion exchange and distortion of the unit cell csic.escsic.es. This highlights how external chemical environments influenced by additives or the surrounding matrix can structurally affect the ultramarine pigment.
Furthermore, studies on the degradation of ultramarine blue in paint layers, often referred to as "ultramarine disease," suggest that while acid hydrolysis can play a role, photo-catalytic degradation of the binding medium catalyzed by the pigment itself might be a primary cause researchgate.net. This implies that interactions between the ultramarine pigment structure and components of the surrounding medium (acting as additives in the paint system) can lead to structural or chemical changes that manifest as degradation researchgate.net. Efforts to improve the acid resistance of ultramarine pigments, such as through coating processes or the incorporation of light stabilizers, further indicate the impact of additives designed to protect the pigment structure and chromophores from external influences researchgate.net.
Advanced Spectroscopic and Analytical Characterization Methodologies
Vibrational Spectroscopies for Structural Elucidation
Vibrational spectroscopy techniques, such as Infrared and Raman spectroscopy, are invaluable for probing the molecular vibrations within the ultramarine structure, providing information about chemical bonds and functional groups.
Fourier-Transform Infrared (FTIR) Spectroscopy for Chemical Bonding Analysis
FTIR spectroscopy is a widely used technique for identifying the presence of specific chemical bonds and functional groups within ultramarine pigments. The infrared spectra of ultramarine are typically dominated by a strong, broad band around 1090 cm⁻¹, which is attributed to the stretching vibrations of the Si-O-Si bond within the aluminosilicate (B74896) framework mccrone.com. Less intense bands are often observed in the region of 830 cm⁻¹, potentially related to Si-OH stretching vibrations mccrone.com. A weak band near 1640 cm⁻¹ is commonly assigned to O-H bending vibrations, while a broad absorption at approximately 3450 cm⁻¹ indicates the presence of hydroxyl groups, arising from either Si-OH groups or adsorbed water mccrone.com.
Raman Spectroscopy (µ-Raman, Resonance Raman) for Chromophore Identification and Molecular Fingerprinting
Raman spectroscopy is particularly powerful for the characterization of ultramarines (B1171998), especially for identifying the sulfur-containing chromophores responsible for their color. The technique is non-invasive and can be applied to study pigments in various matrices, including artworks epj-conferences.orgcore.ac.uk.
The intense blue color of ultramarine is primarily due to the presence of the S₃⁻ radical anion encapsulated within the sodalite β-cages colourlex.comnih.govultramarinebluepigments.commdpi.com. This chromophore is Raman active and exhibits a characteristic vibrational band typically found around 548-550 cm⁻¹, which is considered a fingerprint peak for ultramarine pigments nih.govresearchgate.net. Other sulfur species, such as S₂⁻ and S₄/S₄⁻, are associated with yellow and red colors, respectively, and also have characteristic Raman bands nih.govmdpi.com. The vibrational bands for the blue (S₃⁻) and yellow (S₂⁻) chromophores have been assigned by Raman spectroscopy at approximately 550 cm⁻¹ and 590 cm⁻¹, respectively nih.gov. Resonance Raman spectroscopy, which selectively enhances the signals of colored species when the excitation wavelength is close to an electronic absorption band of the chromophore, is particularly useful for studying these sulfur radicals nih.govcolab.ws.
Raman spectroscopy can also reveal the presence of impurities within ultramarine samples. For natural ultramarine (lapis lazuli), Raman bands from calcite (CaCO₃), a mineral commonly associated with lapis lazuli, are often observed at characteristic positions like 1086, 713, 283, and 156 cm⁻¹ core.ac.uknih.gov. Other associated minerals like wollastonite (CaSiO₃) can also be identified by their Raman bands, for example, at 637 cm⁻¹ (Si-O-Si bending) and 970 cm⁻¹ (Si-O stretching) core.ac.uk. The presence or absence of these impurity bands, particularly calcite, can help differentiate between natural and synthetic ultramarine pigments core.ac.ukresearchgate.netnih.gov.
Furthermore, some ultramarine samples, especially natural ones, may exhibit fluorescence bands in their Raman spectra when using certain excitation wavelengths, such as 785 nm researchgate.net. This luminescence can be exploited to discriminate between natural and synthetic ultramarine blue researchgate.net.
Nuclear Magnetic Resonance (NMR) Spectroscopy for Framework Analysis
Solid-state Nuclear Magnetic Resonance (NMR) spectroscopy, particularly using ²⁹Si and ²⁷Al nuclei, provides valuable information about the local structural environment and connectivity within the aluminosilicate framework of this compound.
²⁹Si and ²⁷Al Solid-State NMR for Local Coordination Environments
²⁹Si and ²⁷Al solid-state Magic Angle Spinning (MAS) NMR are powerful tools for investigating the distribution and coordination of silicon and aluminum atoms in the ultramarine framework, which is based on the sodalite structure nih.govacs.orgdss.go.thresearchgate.net.
²⁷Al NMR spectra of this compound typically show resonances corresponding to aluminum in tetrahedral coordination within the aluminosilicate framework acs.org. The position and shape of these peaks can be influenced by the presence of paramagnetic species like S₃⁻ in the sodalite cages, leading to paramagnetic shifts and linebroadening nih.govcolab.wsacs.org. These NMR parameters have been shown to correlate with the intensity of Raman signals from the S₃⁻ chromophores and with colorimetric parameters such as lightness (L) and chroma (C) nih.govcolab.wsacs.org. Quadrupole nutation ²⁷Al NMR can provide important information on the chemical status of aluminum dss.go.th.
²⁹Si NMR spectroscopy provides information about the connectivity of silicon atoms to aluminum atoms in the framework. In the sodalite structure of this compound, silicon atoms can be bonded to different numbers of aluminum atoms (Si(nAl), where n = 0, 1, 2, 3, or 4). ²⁹Si MAS NMR spectra of synthetic this compound typically exhibit multiple signals, often five, corresponding to Si(nAl) sites researchgate.net. The presence of these multiple signals, rather than a single signal expected for a perfectly ordered structure without Al-O-Al linkages, indicates a disordered distribution of silicon and aluminum within the framework researchgate.net. The intensities of these five peaks are consistent with the presence of Si-O-Si, Si-O-Al, and Al-O-Al linkages researchgate.net. This disordered Si/Al distribution in pyrolytically formed synthetic this compound contrasts with the more ordered distributions observed in natural lazurite (B1171647) and hydrothermally synthesized zeolites researchgate.net. Similar to ²⁷Al NMR, the ²⁹Si NMR signals in this compound can also show paramagnetic shifts and linebroadening due to the influence of the S₃⁻ chromophores nih.govacs.org.
X-ray Based Techniques for Structural and Elemental Analysis
X-ray based techniques are essential for determining the crystalline phases present in this compound, their lattice parameters, and elemental composition.
X-ray Powder Diffraction (XRD) and Synchrotron Powder X-ray Diffraction (SPXD) for Phase Identification and Lattice Parameters
X-ray Powder Diffraction (XRD) is a fundamental technique for identifying the crystalline phases present in ultramarine pigments and determining their lattice parameters. This compound primarily crystallize in a sodalite-type structure researchgate.netresearchgate.netatamanchemicals.comresearchgate.net. XRD patterns of this compound show characteristic diffraction peaks corresponding to this framework structure mccrone.commdpi.comresearchgate.netresearchgate.net. The basic structure is often refined in space group I-43m researchgate.netsoton.ac.uk.
XRD is routinely used to confirm the successful synthesis of the sodalite structure and to identify any unreacted starting materials or byproducts mdpi.comresearchgate.netresearchgate.net. For example, in synthetic ultramarine blue, minerals like nepheline and kaolinite (B1170537) may be detected by XRD, related to the manufacturing process mdpi.com. In natural ultramarine (lapis lazuli), associated minerals such as calcite can be identified through their characteristic diffraction peaks in the XRD pattern nih.gov.
X-ray Absorption Near-Edge Spectroscopy (XANES) for Elemental Oxidation States and Coordination
X-ray Absorption Near-Edge Spectroscopy (XANES) is a powerful, non-destructive technique utilized to investigate the oxidation states and coordination chemistry of elements within a material. For this compound, sulfur K-edge XANES is particularly valuable as it is sensitive to the oxidation state and coordination environment of sulfur species nih.govresearchgate.netarizona.edu. This sensitivity allows XANES to provide specific information about the different sulfur species present in this compound, complementing other techniques like Raman or FTIR spectroscopy nih.gov.
Studies employing sulfur K-edge XANES have demonstrated its ability to differentiate sulfur speciation based on factors such as the heat treatment applied during the preparation of ultramarine pigment from lapis lazuli nih.gov. Variations in XANES spectral shapes, including the position and intensity of local maxima, are observable and correlate with different heating temperatures nih.gov. For instance, pigments derived from lapis lazuli heated at 600°C or 750°C exhibit distinct XANES spectra compared to those heated at lower temperatures, with shifts in local maxima positions nih.gov. This indicates that the thermal history influences the sulfur species present and their chemical states within the ultramarine structure nih.gov.
Furthermore, XANES can provide insights into the heterogeneity of sulfur species within prepared pigments nih.gov. Analysis of full-field XANES data has revealed increased heterogeneity with increasing temperature of heat treatment nih.gov.
Beyond sulfur, Al K-edge XANES has been used to study the coordination of aluminum atoms within the ultramarine framework researchgate.net. In healthy, undegraded ultramarine, the aluminum is typically tetrahedrally coordinated within the sodalite cage structure researchgate.net. However, in degraded areas, Al K-edge XANES can reveal the presence of octahedrally coordinated aluminum, indicated by an additional peak in the spectrum researchgate.net. This change in coordination is associated with the disruption of the aluminosilicate cage structure, which can lead to the release and oxidation of the chromophoric sulfur anions and subsequent color loss researchgate.net.
Energy-Dispersive X-ray Fluorescence (ED-XRF) for Elemental Composition Mapping
Energy-Dispersive X-ray Fluorescence (ED-XRF) is a non-destructive analytical technique used to determine the elemental composition of materials. It is particularly valuable for analyzing historical and cultural heritage objects, such as paintings, because it allows for in situ analysis without the need for sampling spectroscopyeurope.commdpi.com. ED-XRF works by exciting atoms in the sample with X-rays, causing them to emit characteristic fluorescent X-rays whose energies and intensities are indicative of the elements present and their concentrations spectroscopyeurope.comh-and-m-analytical.com.
For this compound, ED-XRF can provide crucial information about their elemental makeup, which typically includes sodium (Na), aluminum (Al), silicon (Si), and sulfur (S) as major components, reflecting the sodium aluminum sulfosilicate structure colourlex.comultramarinebluepigments.comnaturalpigments.comnaturalpigments.eu. ED-XRF can detect elements with atomic numbers greater than 11, making it suitable for identifying these key constituents of ultramarine spectroscopyeurope.comh-and-m-analytical.com.
Elemental composition mapping using ED-XRF allows for the visualization of the spatial distribution of different elements across a sample mdpi.comh-and-m-analytical.com. This mapping capability is particularly useful for analyzing heterogeneous materials or complex structures, such as paint layers in artworks mdpi.comh-and-m-analytical.com. By mapping the distribution of elements like Al, Si, and S, researchers can confirm the presence of ultramarine and assess its distribution within a sample spectroscopyeurope.commdpi.com.
Studies have used ED-XRF to compare the elemental composition of different ultramarine pigments, both natural and synthetic researchgate.netresearchgate.net. While ultramarine pigments generally cluster together based on their chemical similarity in multivariate analysis of ED-XRF data, variations in the concentrations of minor elements and impurities can help differentiate between samples from different sources or preparation methods researchgate.netresearchgate.net. For example, natural lapis lazuli may contain higher concentrations of elements like iron (Fe), calcium (Ca), and potassium (K) due to the presence of accessory minerals, whereas synthetic this compound might show higher sulfur content depending on the synthesis process researchgate.net.
ED-XRF mapping can also be applied to estimate the thickness of ultramarine layers, particularly when layered over other pigments like lead white mdpi.com. By analyzing the absorption of characteristic X-ray fluorescence lines from the underlying layer by the ultramarine layer, it is possible to estimate the thickness of the ultramarine mdpi.com. This non-invasive approach provides valuable stratigraphic information without requiring cross-sectioning of the sample mdpi.com.
Electron Microscopy for Morphological and Compositional Studies
Electron microscopy techniques, such as Scanning Electron Microscopy (SEM), are essential for studying the morphology and microstructure of ultramarine particles. When coupled with Energy-Dispersive X-ray Spectroscopy (EDS), these techniques also provide elemental composition information at a microscopic level.
Scanning Electron Microscopy (SEM) and SEM-EDS for Particle Morphology and Elemental Distribution
Scanning Electron Microscopy (SEM) provides high-resolution images of the surface topography of ultramarine particles, allowing for detailed visualization of their size, shape, and surface features nanoscience.comscirp.orgjeolusa.comdntb.gov.ua. This is crucial for understanding the physical characteristics of the pigment, which can influence its properties and behavior in various applications. SEM can reveal the crystalline nature of ultramarine particles and their typical irregular shapes.
When SEM is combined with Energy-Dispersive X-ray Spectroscopy (SEM-EDS), it becomes a powerful tool for both morphological and compositional analysis at the microscale nanoscience.comscirp.orgjeolusa.commdpi.com. SEM-EDS allows for the precise determination of the elemental makeup of individual particles and provides elemental distribution maps nanoscience.comscirp.orgjeolusa.com. This is particularly useful for analyzing heterogeneous samples, identifying different particle types within a mixture, and detecting contaminants or impurities nanoscience.comscirp.org.
For this compound, SEM-EDS can confirm the presence of the expected elements (Na, Al, Si, S) within individual pigment particles scirp.org. Elemental mapping can show the distribution of these elements, revealing the homogeneity or heterogeneity of the pigment particles nanoscience.comjeolusa.com. For example, SEM-EDS has been used to characterize the morphology and elemental composition of various particles, including aluminosilicates, which are structurally related to ultramarine scirp.org.
SEM-EDS analysis is valuable for understanding the relationship between particle morphology and chemical composition nanoscience.comscirp.org. It can help identify if certain elements are uniformly distributed throughout the particles or localized in specific areas, which might indicate variations in the material or the presence of impurities nanoscience.comjeolusa.com. The technique is rapid, non-destructive, and provides localized elemental data, making it suitable for comprehensive characterization of ultramarine at the microscale nanoscience.comjeolusa.com.
Photoluminescence and Time-Resolved Spectroscopic Techniques
Photoluminescence techniques, particularly time-resolved methods, offer insights into the electronic structure and excited-state dynamics of luminescent species within this compound. While ultramarine blue itself can have a subtle optical emission, impurities or degradation products within the pigment can exhibit more pronounced fluorescence polimi.itepj-conferences.org.
Time-Resolved Photoluminescence (TRPL) Spectroscopy for Emission Dynamics
Time-Resolved Photoluminescence (TRPL) spectroscopy measures the decay dynamics of luminescence emission over time after excitation by a pulsed laser source polimi.itkaust.edu.samdpi.com. This technique provides information about the excited states and the processes by which they return to the ground state, including both radiative (photon emission) and non-radiative decay pathways polimi.itmdpi.com. The emission lifetime, determined by TRPL, is the average time a fluorophore spends in the excited state and is influenced by its microenvironment polimi.itmdpi.com.
For this compound, TRPL can help characterize the emission dynamics of any luminescent species present, whether they are intrinsic to the ultramarine structure or originate from impurities or degradation products polimi.itepj-conferences.org. While the blue coloration of ultramarine is due to sulfur radical anions, certain impurities or structural defects within the aluminosilicate cage can exhibit photoluminescence polimi.itepj-conferences.org.
TRPL measurements can resolve emissions occurring at different timescales, distinguishing between species with short lifetimes (nanoseconds) and those with longer lifetimes (microseconds or milliseconds) polimi.it. Studies have applied TRPL to investigate the luminescent properties of different ultramarine variants polimi.it. By analyzing the temporal evolution of emission bands, TRPL can reveal the presence of different emitting species with distinct decay characteristics polimi.it. For example, some studies have observed emission bands in the yellow-orange or infrared range with lifetimes in the microsecond range, which are attributed to silicates with the sodalite cage structure or other impurities epj-conferences.org.
TRPL spectroscopy, often using pulsed lasers and gated detection systems, allows for the measurement of spectrally resolved decay of photoluminescence, providing valuable information about the excited states involved kaust.edu.samdpi.com. This technique is non-invasive and can be used in situ polimi.itmdpi.com.
Fluorescence Lifetime Imaging (FLIM) for Spatial Distribution of Luminescent Species
Fluorescence Lifetime Imaging (FLIM) combines the principles of time-resolved spectroscopy with fluorescence imaging to create maps of fluorescence lifetime across a sample with spatial resolution polimi.itpicoquant.commdpi.com. By measuring the temporal properties of fluorescence emission at each point, FLIM allows for the visualization of the spatial distribution of different luminescent species based on their characteristic lifetimes polimi.itpicoquant.com.
FLIM is particularly useful for analyzing heterogeneous samples, such as paint layers containing ultramarine mixed with binders or other pigments polimi.itmdpi.com. It can differentiate between various fluorophores present in the sample based on their unique lifetime signatures, even if their emission spectra overlap polimi.itmdpi.com. This is a significant advantage over traditional fluorescence intensity imaging, which can be affected by variations in fluorophore concentration or excitation intensity nih.gov.
In the context of this compound, FLIM can help to spatially map the distribution of any luminescent impurities or degradation products within the pigment layer epj-conferences.org. While the blue ultramarine grains themselves may not exhibit strong fluorescence, other grains or materials present in the sample might be fluorescent epj-conferences.org. FLIM can identify and localize these different fluorescent species based on their lifetimes polimi.itepj-conferences.org. For example, studies using FLIM on ultramarine samples have identified different fluorescent species with distinct lifetimes and emission spectra, such as blue emitters with nanosecond lifetimes and yellow-orange or IR emitters with much longer, microsecond lifetimes epj-conferences.org. These different luminescent species can be spatially mapped, providing insights into the composition and potential degradation of the ultramarine layer epj-conferences.org.
FLIM brings together the benefits of time-resolved spectroscopy and fluorescence imaging, facilitating the localization of different fluorescent materials within the observed region polimi.it. It is a non-invasive technique that can provide detailed insight into dynamic processes and material inhomogeneities at a microscopic level picoquant.commdpi.com.
Time-Gated Hyperspectral Imaging (TG-HSI) for Spatially Resolved Spectral Analysis
While specific applications of Time-Gated Hyperspectral Imaging (TG-HSI) for this compound were not detailed in the provided search results, hyperspectral imaging and reflectance spectroscopy are recognized for their utility in the spatially resolved analysis of pigments in cultural heritage objects mdpi.com. Reflectance spectroscopy, by measuring how light is reflected across different wavelengths, provides information about the composition and condition of pigment layers, aiding in identification and the detection of degradation mdpi.com. Hyperspectral imaging extends this by collecting spectral information for each pixel in an image, allowing for the creation of detailed maps of pigment distribution and variations within a sample. This spatially resolved data is invaluable for analyzing heterogeneous materials or layered structures found in artworks.
Hyphenated Techniques and Multivariate Data Analysis
The analysis of complex materials like ultramarine pigments within paint matrices often benefits from the combination of multiple analytical techniques. Hyphenated techniques link two or more analytical methods to provide complementary information, while multivariate data analysis methods, such as Principle Component Analysis (PCA), are employed to process and interpret the large, complex datasets generated by these techniques mdpi.comresearchgate.netnih.govcore.ac.uk. This integrated approach enhances the ability to identify components, differentiate between similar materials, and understand complex interactions within the sample.
Pyrolysis Gas Chromatography Mass Spectrometry (Py-GC-MS) is a powerful technique for the analysis of organic components, particularly binders, in materials containing ultramarine pigment uva.nlresearchgate.netijcs.ro. This method involves rapidly heating a small sample in an inert atmosphere, causing the organic polymers to break down into smaller, volatile fragments (pyrolysis products). These fragments are then separated by gas chromatography (GC) and detected by mass spectrometry (MS), allowing for their identification uva.nlresearchgate.netcore.ac.uk. Studies on degraded paint samples containing ultramarine pigment and linseed oil binder have utilized Py-GC-MS to reveal the presence of highly oxidized and hydrolyzed oil components, suggesting a catalytic breakdown of the binder in the presence of the pigment uva.nl. Py-GC-MS has also been used to identify proteinaceous binders like casein in mock-up paint samples containing synthetic ultramarine blue ijcs.ro.
Electrospray Mass Spectrometry (ESI-MS) is a soft ionization technique often coupled with Liquid Chromatography (LC) (LC-ESI-MS) and is applicable to the analysis of a wide range of organic molecules, including pigments and their degradation products algtech.noresearchgate.netnih.govresearchgate.netub.edu. In the context of ultramarine-containing paints, ESI-MS has been used alongside Py-GC-MS to analyze degraded samples and identify components of the oxidized and hydrolyzed oil binder uva.nl. While the search results primarily highlight its use in analyzing organic pigments and binders, ESI-MS is valuable for identifying the molecular species present in a sample, which can include degradation products of organic components within the paint system.
Laser-Induced Breakdown Spectroscopy (LIBS) is a micro-invasive atomic emission technique used for determining the elemental composition of materials mdpi.comcore.ac.ukresearchgate.netresearchgate.netrsc.org. It involves focusing a high-energy pulsed laser onto the sample surface, creating a plasma. The light emitted by the excited atoms and ions in the plasma is collected and analyzed to identify the elements present and their concentrations mdpi.comresearchgate.netresearchgate.net. LIBS is widely applied in the analysis of pigments in cultural heritage mdpi.comresearchgate.netresearchgate.netrsc.orgspectroscopyonline.com. For this compound, LIBS can provide elemental profiles (e.g., sodium, aluminum, silicon, sulfur) that are characteristic of the pigment core.ac.uk. It has been successfully used to differentiate between natural lapis lazuli and synthetic ultramarine blue pigments based on variations in elemental composition, such as the higher calcium content typically found in natural lapis lazuli due to mineral inclusions like calcite mdpi.comresearchgate.netcore.ac.uk. LIBS can also be used for depth profiling to analyze the stratigraphy of paint layers researchgate.netspectroscopyonline.com.
Principal Component Analysis (PCA) is a multivariate statistical technique used to simplify and visualize complex datasets by identifying the principal components that explain the largest variance in the data mdpi.comugr.esleidenuniv.nl. In the analysis of this compound and other pigments using spectroscopic (e.g., Raman, LIBS) and elemental data, PCA is a valuable tool for identifying patterns, grouping samples based on their composition, and differentiating between different pigments or variations within the same pigment type mdpi.comresearchgate.netcore.ac.ukspectroscopyonline.comugr.esleidenuniv.nlugr.esplos.org. For example, PCA applied to LIBS data has been shown to enhance the differentiation between natural and artificial ultramarine blue pigments core.ac.uk. PCA can also be used to interpret changes in chemical composition across different areas of a painting or within different layers spectroscopyonline.com.
Electron Paramagnetic Resonance (EPR) Spectroscopy for Radical Species Characterization
Electron Paramagnetic Resonance (EPR) spectroscopy is a technique specifically used to study materials that contain unpaired electrons, such as free radicals and transition metal complexes mdpi.com. Ultramarine pigment is paramagnetic due to the presence of sulfur-centered radical anions, primarily the S₃⁻ radical, which is the blue chromophore colourlex.commdpi.compsu.edursc.org. EPR spectroscopy can directly detect and characterize these radical species rsc.orgresearchgate.net. The well-known strong EPR signal in ultramarine pigments is assigned to S₃⁻ rsc.orgresearchgate.net. The S₂⁻ radical, which acts as a yellow chromophore and contributes to the color of this compound, also contributes to the EPR spectrum psu.edursc.org. EPR studies have established correlations between EPR parameters and the colorimetric characteristics of blue ultramarine pigments, relating the shades of blue to the relative concentrations of the blue (S₃⁻) and yellow (S₂⁻) chromophores psu.edu. Low-frequency EPR spectroscopy is being explored as a non-destructive method for identifying paramagnetic pigments like ultramarine blue in paintings researchgate.net.
Mechanistic Research on Chromophore Behavior and Color Science
Electronic Structure and Quantum Chemical Modeling of Polysulfide Radical Anions
The characteristic blue color of ultramarine is primarily attributed to the presence of the trisulfide radical anion, S₃⁻. Other polysulfide species, such as the disulfide radical anion, S₂⁻, contribute to different hues, like yellow. The electronic structure of these radical anions is crucial to understanding their light absorption properties. Quantum chemical calculations, including Density Functional Theory (DFT), are employed to model the structures, vibrational spectra, and electronic excitations of these polysulfide radical anions, both in the gas phase and within a simulated polarizable medium representing the zeolitic environment. rsc.orgacs.orgmdpi.comresearchgate.net These calculations help in identifying the number, nature, and energies of the electronic transitions responsible for color. mdpi.comresearchgate.net Experimental techniques like Electron Paramagnetic Resonance (EPR), UV-Visible spectroscopy, and Raman spectroscopy are used to characterize these species and validate theoretical models. rsc.orgmdpi.comgeoscienceworld.orgacs.org For instance, Raman spectroscopy is sensitive to the vibrational modes of the S₂⁻ and S₃⁻ chromophores, with characteristic bands observed at specific wavenumbers. nih.govmdpi.comresearchgate.net
Correlation Between Polysulfide Species Concentration (S₃⁻/S₂⁻) and Resultant Hue Variations
The final hue of ultramarine pigment is directly influenced by the relative concentrations of the S₃⁻ and S₂⁻ radical anions encapsulated within the aluminosilicate (B74896) framework. A higher concentration of S₃⁻ relative to S₂⁻ leads to a deeper blue color. nih.govmdpi.comresearchgate.net The presence of both S₂⁻ (yellow chromophore) and S₃⁻ (blue chromophore) in certain proportions results in green shades. geoscienceworld.orgresearchgate.netscielo.br Studies using techniques like UV-Vis diffuse reflectance spectroscopy reveal distinct absorption bands for S₂⁻ (around 395 nm) and S₃⁻ (around 595 nm), confirming their presence and contribution to the observed color. nih.govmdpi.com The manipulation of synthesis parameters, such as the quantity of additives like sodium carbonate and sulfur, as well as calcination temperature and time, can influence the formation and relative concentrations of these polysulfide chromophores, thereby altering the resulting color from yellow to green and then to blue. mdpi.comresearchgate.netscielo.br
Mechanisms of Light Interaction and Chromophoric Response within the Zeolitic Framework
The color of ultramarines (B1171998) arises from the absorption of specific wavelengths of visible light by the polysulfide radical anions trapped within the β-cages of the sodalite-like aluminosilicate framework. nih.govmdpi.comultramarinebluepigments.commdpi.com The zeolitic structure provides a stable environment that encapsulates these chromophores, preventing their degradation and allowing them to exhibit their characteristic light absorption properties. nih.govmdpi.comresearchgate.net The absorption bands at approximately 400 nm for S₂⁻ and 600 nm for S₃⁻ are a result of electronic transitions between the molecular orbitals of these radical anions. mdpi.com The interaction of light with these entrapped species leads to the selective absorption of certain wavelengths, causing the appearance of the complementary color (blue for S₃⁻ and yellow for S₂⁻). geoscienceworld.orgmdpi.comnih.gov The rigidity and electrostatic environment of the zeolitic cage influence the electronic states and spectroscopic properties of the encapsulated chromophores. acs.org
Influence of Particle Morphology and Size Distribution on Optical Properties
Ultramarine is a complex inorganic pigment known for its vibrant blue color. Its chemical structure is based on an aluminosilicate zeolite with a sodalite structure, encapsulating polysulfide ions, primarily S₃⁻, which serve as the chromophores responsible for the blue hue. mdpi.comatamanchemicals.commodernpaintdamageatlas.nl While ultramarine is generally stable to light, oil, and alkali under normal conditions, it exhibits a notable sensitivity to acidic environments and can participate in photo-induced degradation processes. atamanchemicals.comwikipedia.orgnaturalpigments.comharold-scholz.de
Investigation of Degradation Pathways and Stability Mechanisms
Acid-Induced Degradation Mechanisms
Ultramarine is highly susceptible to degradation when exposed to even minute or dilute mineral acids and acid vapors. atamanchemicals.comwikipedia.org This sensitivity is a major limitation for its use in certain applications and environments, such as frescoes where absorption rates are high or in urban settings with acid rain. wikipedia.orgnaturalpigments.comresearchgate.net
Framework Dissolution and Chromophore Release in Acidic Environments
The degradation of ultramarine in acidic conditions involves the breakdown of its aluminosilicate (B74896) framework and the subsequent release of the sulfur chromophores. The sodalite cage structure, formed by interconnected AlO₄ and SiO₄ tetrahedra, encapsulates the polysulfide ions. mdpi.comatamanchemicals.commodernpaintdamageatlas.nl When exposed to acid, the crystalline structure can be compromised, altering its optical properties. mdpi.com Studies using solid-state NMR have shown that color fading in acidic media is preceded by the acid-induced collapse of the crystalline framework. researchgate.net This framework destruction sets free the paramagnetic chromophores, which are then degraded. researchgate.netresearchgate.netcolab.ws
Role of H₃O⁺ Ions in Aluminosilicate Framework Alteration
The presence of hydrogen ions (H⁺), often in the form of hydronium ions (H₃O⁺) in aqueous acidic solutions, plays a crucial role in the alteration of the aluminosilicate framework. These ions react with the sulfur ions, disrupting the chromophore groups. mdpi.com The entering of H₃O⁺ ions into the open matrix of the mineral interacts with the enclosed polysulfide ions. mdpi.com Solid-state ²⁷Al MAS NMR studies indicate that fading in acidic environments is initiated by de-alumination, leading to framework destruction and the release of chromophores. This process results in color loss and the formation of extraframework aluminum. researchgate.net ²⁹Si MAS studies suggest that acidic attack can lead to the formation of Q₁, Q₂, and Q₃ silicates. researchgate.net The acid breaks the Al-O bonds, causing the cage to open and allowing the chromophore to be released from the crystal structure, along with the loss of aluminum. ekb.eg
Release of Volatile Sulfur Species (e.g., H₂S) upon Acidic Exposure
A characteristic consequence of ultramarine's degradation in acidic conditions is the release of volatile sulfur compounds, notably hydrogen sulfide (B99878) (H₂S). mdpi.comatamanchemicals.comwikipedia.orgresearchgate.nethailerui.com Dilute mineral acids like HCl, HNO₃, and H₂SO₄ rapidly destroy the blue color and produce H₂S. atamanchemicals.comwikipedia.org This occurs as hydrogen ions react with the sulfur ions within the structure. mdpi.com In the presence of pollutants like sulfur dioxide (SO₂), the sulfur chromophore can leave its cage and potentially react to become H₂S. modernpaintdamageatlas.nl
Photo-Induced and Oxidative Degradation Processes
While ultramarine is considered light-stable, it can be involved in degradation processes, particularly in the presence of organic binding media and light exposure. atamanchemicals.comwikipedia.orgnaturalpigments.com
Photocatalytic Activity of Ultramarines (B1171998) in Binding Media Degradation
Research indicates that ultramarine pigment can exhibit photocatalytic activity, contributing to the degradation of the surrounding binding media, especially under UV radiation. mdpi.commdpi.comresearchgate.netunive.itcolab.wsuva.nl This photocatalytic property is linked to its zeolite structure, which resembles that of many commercial catalysts. unive.ituva.nlresearchgate.net Studies have provided evidence of photo-catalytic degradation of binding media in ultramarine blue paint layers via free-radical processes. researchgate.netunive.itcolab.wsuniv-lorraine.fr This degradation of the binder, rather than the pigment itself, is considered a primary cause of phenomena like "ultramarine sickness," which manifests as patchy whitening or a grayish appearance in paint layers due to light scattering from micro-fissures in the degraded medium. modernpaintdamageatlas.nlmdpi.comresearchgate.netunive.itcolab.wsresearchgate.net
The photocatalytic activity of ultramarine has been experimentally demonstrated, showing an increased conversion rate in test reactions compared to controls. uva.nlresearchgate.net This activity is thought to be related to the Brønsted and Lewis acid sites on the pigment's cage structure. uva.nl Natural ultramarine may exhibit higher catalytic activity than synthetic versions, possibly due to the presence of calcium cations. uva.nl
Free-Radical Processes and Oxidation of Organic Components
The photo-induced degradation catalyzed by ultramarine in organic binding media involves free-radical processes. researchgate.netunive.itcolab.wsuniv-lorraine.fr Ultramarine is known to catalyze the oxidative degradation of oil binding media, with oxidation and hydrolysis being promoted at high relative humidity. researchgate.net Evidence suggests that ultramarine blue pigments photocatalyze the degradation of paint binding medium when UV radiation is present via a free radical process. nsf.gov This process leads to changes in the binding medium, such as ester hydrolysis in oil paints, which can be observed through techniques like ATR-FTIR. researchgate.net The degradation of the binder network results in micro-cracks, affecting the paint film's appearance. researchgate.net
Influence of UV Radiation and Humidity on Pigment Stability
While natural ultramarine is reported to be stable to light, including UV radiation, studies on synthetic ultramarine in various binding media have shown susceptibility to degradation under specific conditions of light and humidity wikipedia.orgresearchgate.netd-nb.info. Elevated light and high relative humidity (75% RH) have been shown to promote the formation of sulfate (B86663) salts, such as sodium sulfate (Na₂SO₄), as a degradation product in ultramarine oil paints. researchgate.net. The pigment itself, containing sulfur radical anions, is a likely source of sulfur for the formation of these sulfate salts. researchgate.net.
Research suggests that ultramarine can act as a photocatalyst, potentially degrading the binding medium in the presence of UV radiation. This photocatalytic activity can lead to changes in the paint layer's reflectance, contributing to observed discoloration phenomena researchgate.netmodernpaintdamageatlas.nl. Studies involving accelerated aging of ultramarine mixed with alkyd resin under simulated sunlight exposure have shown a significant loss of blue color, likely due to the release of chromophoric S-anions following the opening of the sodalite cages frontiersin.org.
Ion Exchange and Chemical Interaction-Induced Alterations
The zeolitic structure of ultramarine allows for ion exchange processes, which can contribute to its degradation researchgate.netresearchgate.net.
Ultramarine pigments can undergo ion exchange with cations present in the environment, such as Ca²⁺ and K⁺. researchgate.net. In cementitious materials, for example, the sodium ions within the ultramarine structure can exchange with calcium and potassium ions. researchgate.net. This cation exchange can lead to color loss and structural changes in the pigment. . Specifically, calcium ions can distort the unit cell of the ultramarine structure, while cation exchange occurs between the pigment's sodium and external potassium ions. researchgate.net. These processes facilitate the diffusion of sulfate and sulfide ions from the pigment into the surrounding medium, contributing to color loss and potentially leading to the formation of other compounds like ettringite in cementitious systems. researchgate.net.
Ultramarine is notably susceptible to acidic environments, which can cause decomposition atamanchemicals.comwikipedia.orgnaturalpigments.ca. Interaction with atmospheric sulfur compounds, such as sulfur dioxide (SO₂), particularly in the presence of moisture, can lead to the degradation of ultramarine atamanchemicals.comwikipedia.orgmdpi.com. In an acidic environment, the chromophores (S₃⁻) can be converted to H₂S and possibly elemental sulfur, resulting in color fading researchgate.net. The entry of H₃O⁺ ions into the open matrix of the mineral interacts with the enclosed polysulfide ions, contributing to this phenomenon, which appears to occur more readily in synthetic ultramarine researchgate.netmdpi.com. In the presence of pollutants like SO₂, the sulfur chromophore can leave its cage and potentially react to form H₂S modernpaintdamageatlas.nl.
Comprehensive Understanding of "Ultramarine Disease" Phenomena
"Ultramarine disease," often described as the blanching, fading, or darkening of ultramarine blue areas in artworks, is a complex degradation phenomenon influenced by several factors atamanchemicals.comnaturalpigments.caresearchgate.netmodernpaintdamageatlas.nl.
Blanching or fading, characterized by a shift towards light gray tones, is frequently attributed to the interaction between the ultramarine pigment and acidic components, such as the intrinsic acidity of oil paint media or atmospheric pollutants researchgate.netmdpi.com. This acidic attack leads to the reaction of the S₃⁻ chromophore, causing its de-radicalization and subsequent color loss modernpaintdamageatlas.nl. The entry of H₃O⁺ ions into the pigment's matrix and interaction with polysulfide ions is a key molecular process in this fading researchgate.netmdpi.com.
Another proposed mechanism for blanching involves the photocatalytic degradation of the binding medium by ultramarine in the presence of UV radiation researchgate.netmodernpaintdamageatlas.nl. This degradation of the binder can lead to micro-fissures around the pigment particles, causing light scattering and a whitish appearance, while the ultramarine particles themselves may retain their color researchgate.netuva.nl.
Darkening, although less frequently discussed than fading, has also been reported as a degradation phenomenon in ultramarine-containing paints mdpi.com. The molecular and microstructural basis for darkening is less clearly established but may involve complex interactions within the paint layer.
Studies utilizing techniques such as solid-state ²⁷Al MAS NMR have provided insights into the molecular changes within the ultramarine structure during degradation researchgate.netcambridge.org. These studies indicate that the fading mechanisms, particularly in acidic environments, are initiated by de-alumination, leading to the destruction of the aluminosilicate framework cambridge.org. This process involves the removal of aluminum atoms from their tetrahedral coordination within the ultramarine structure, resulting in the formation of six-coordinate aluminum compounds separate from the pigment framework researchgate.netresearchgate.net. The breakdown of the sodalite cage structure due to the loss of aluminum enables the release or reaction of the sulfur chromophore, leading to color loss modernpaintdamageatlas.nlresearchgate.net. The emergence of extra-framework aluminum is a consequence of this de-alumination process cambridge.org.
Advanced Synthesis and Material Engineering of Ultramarines
Novel Raw Material Precursors for Synthetic Ultramarine Production
The exploration of novel raw material precursors aims to replace traditional materials like kaolin (B608303) with more sustainable or readily available alternatives, often derived from industrial by-products or specific natural clays.
Utilization of Industrial By-products (e.g., Zeolite Waste, Fly Ash)
Industrial by-products, such as zeolite waste and fly ash, are being investigated as potential sources of silicon and aluminum for ultramarine synthesis. Zeolite waste, particularly Na-A zeolite derived from kaolin waste, has been successfully used as a source of silicon and aluminum due to its high kaolinite (B1170537) concentration and low content of accessory minerals. scielo.brscielo.brresearchgate.netresearchgate.net Utilizing zeolite waste offers an economical route for ultramarine production and can help reduce the emission of toxic gases like SO₂ compared to traditional methods. scielo.brgeoscienceworld.org Fly ash, an aluminosilicate (B74896) waste product from coal combustion, is also a promising starting material. researchgate.netup.ac.zaamazon.comup.ac.za Its amorphous nature can be advantageous compared to kaolin, which typically requires pre-heating to weaken its structure before synthesis. researchgate.netup.ac.za Studies have demonstrated the successful synthesis of ultramarine blue using fly ash, with the resulting pigments exhibiting the characteristic sodalite structure containing sulfur radicals. researchgate.netresearchgate.netresearchgate.nettandfonline.com The use of fly ash not only provides a valuable application for a waste material but also leverages its suitable silicon to aluminum ratio, which can influence the amount of sulfur incorporated into the ultramarine structure and consequently the color intensity. up.ac.za
Application of Specific Natural Clays (e.g., Palygorskite, Illite (B577164) from Reservoir Silts)
Specific natural clays, such as palygorskite and illite, are being explored as alternative aluminosilicate sources for ultramarine synthesis. Palygorskite, with its unique fibrous or rod-like morphology and high specific surface area, has shown promise in improving reaction efficiency and potentially reducing the required amount of sulfur. mdpi.com Its structure and the distribution of Al³⁺ may enhance the interaction with other substances, facilitating ultramarine formation. mdpi.com Studies using palygorskite as a primary raw material have successfully synthesized ultramarine pigments with optimal chrominance at specific mass ratios of palygorskite, anhydrous sodium carbonate, and sulfur. researchgate.netmdpi.comresearchgate.net Reservoir silts, containing illite clay as a main mineral component, have also been utilized to synthesize ultramarine blue, demonstrating comparable chroma to commercial ultramarine pigments. mdpi.comscite.airesearchgate.netdntb.gov.ua Pretreatment of reservoir silts to collect the finer particles, rich in illite, is typically involved before mixing with other reactants. mdpi.comscite.airesearchgate.netdntb.gov.ua
Role of Carbonaceous Reducing Agents (e.g., Activated Carbon, Bio-charred Rice Husks)
Carbonaceous reducing agents play a crucial role in creating the necessary reducing atmosphere during ultramarine synthesis, facilitating the formation of the sulfur radical chromophores. Traditionally, charcoal and tar were used. researchgate.netmdpi.com More recently, activated carbon and bio-charred rice husks (BRHs) have been investigated, particularly when utilizing waste materials as primary precursors. Activated carbon has been used in synthesis processes employing reservoir silts. mdpi.comscite.ai Bio-charred rice husks, derived from agricultural waste, have been successfully used in conjunction with industrial zeolite waste for the synthesis of both blue and green ultramarine pigments through solid-state reactions and two-step calcination processes. researchgate.netscribd.comresearchgate.netnih.gov The use of bio-charred rice husks contributes to the economical and environmentally friendly production of ultramarine pigments by valorizing agricultural waste. researchgate.netnih.gov Direct use of rice husks (RHs) has also been explored, yielding pigments with good acid resistance. researchgate.netresearchgate.netnih.gov
Optimization of Solid-State Reaction Parameters
Optimizing the parameters of the solid-state reaction is critical for controlling the formation of the ultramarine structure and the desired color properties. Key parameters include temperature, calcination regimes, and the stoichiometric ratios of reactants.
Temperature and Calcination Regimes, including Multi-Stage Processes
The calcination temperature for ultramarine synthesis typically ranges from 500 °C to 1000 °C, depending on the raw materials and desired pigment color. researchgate.netgoogle.comgoogle.com For ultramarine blue, temperatures often range between 800 °C and 900 °C. researchgate.netmdpi.comgoogle.com Green ultramarine can be obtained at slightly lower temperatures, around 750 °C. google.com The duration of calcination also varies, from a few hours to significantly longer periods, influenced by temperature and the presence of additives like hydroxide (B78521) ions, which can decrease calcination time. google.comgoogle.com
Multi-stage calcination processes are commonly employed to control the reaction kinetics and the formation of different sulfur species responsible for color. A typical multi-stage process involves a reductive heating step at a lower temperature followed by an oxidative heating step at a higher temperature. up.ac.zamrforum.com For instance, a two-stage process might involve a first stage at around 400-500 °C to form sodium sulfides and polysulfides in a reducing atmosphere, followed by a second stage at 800-900 °C for the formation of ultramarine green and subsequently ultramarine blue upon controlled oxidation during cooling. researchgate.netmdpi.comresearchgate.netresearchgate.netnih.govmrforum.com The transition from green to blue ultramarine is associated with an increase in the ratio of S₃⁻ species relative to S₂⁻ species. researchgate.net
Table 1: Examples of Calcination Regimes
| Raw Materials | Calcination Stages | Resulting Pigment Color | Source |
| Palygorskite, Na₂CO₃, S | Stage 1: 400 °C for 1 h, then gradual increase to 800 °C over 1 h; Stage 2: 800 °C for 2 h | Ultramarine | mdpi.com |
| BRH, ZW, Na₂CO₃, S | Stage 1: 500 °C; Stage 2: 800 °C | Blue and Green | researchgate.netresearchgate.netnih.gov |
| RH, ZW, Na₂CO₃, S | Stage 1: 400 °C; Stage 2: 800 °C | Blue and Green | researchgate.netresearchgate.netnih.gov |
| CG, IZW, Na₂CO₃, S, CS | Stage 1: 400 °C for 0.5 h; Stage 2: 900 °C for 2.0 h | Ultramarine Blue | researchgate.net |
| Kaolin, Na₂CO₃, Bitumen Emulsion, S (Historical) | Stage 1: 750 °C for ~4 h (limited air); Cool to 500 °C, add S, Stage 2: 500 °C for 2 h (air permitted) | Ultramarine | nih.gov |
Influence of Stoichiometric Ratios of Reactants on Product Chrominance and Saturation
The stoichiometric ratios of the reactants, particularly the ratio of sulfur to sodium carbonate and the silicon to aluminum ratio in the aluminosilicate source, significantly influence the color, chrominance, and saturation of the resulting ultramarine pigment. The formation of the blue color is attributed to the presence of S₃⁻ radical anions encapsulated within the sodalite cage structure, while S₂⁻ radical anions contribute to a yellow hue; the interplay of these species can result in green shades. researchgate.netscite.airesearchgate.net
Studies have shown that optimizing the mass ratios of raw materials like palygorskite, anhydrous sodium carbonate, and sulfur is crucial for achieving optimal chrominance. mdpi.comresearchgate.net For instance, a mass ratio of 2:6:3 for palygorskite, anhydrous sodium carbonate, and sulfur, respectively, has been reported to yield ultramarine pigment with optimal chrominance, requiring notably less sulfur than conventional processes. researchgate.netmdpi.comresearchgate.net The molar proportion of sulfur to sodium carbonate (S/Na₂CO₃) affects the formation of chromophores and thus the color and hue of the pigment. scielo.brgeoscienceworld.org Different quantities of the same additives in the same zeolitic matrix can lead to an increase in color intensity. scielo.brscielo.brscite.ai The Si/Al ratio of the aluminosilicate framework also influences the amount of sulfur that can be incorporated, affecting color strength. up.ac.za When fewer aluminum ions are present, more sodium ions are available to act as counter-ions for polysulfide species, allowing for greater incorporation of polysulfides and potentially a stronger color. up.ac.za
Table 2: Examples of Optimal Reactant Ratios
| Raw Materials | Mass Ratio (Material 1 : Material 2 : Material 3 : Material 4) | Resulting Pigment Color | Source |
| Palygorskite : Anhydrous Sodium Carbonate : Sulfur | 2 : 6 : 3 | Optimal Chrominance | researchgate.netmdpi.comresearchgate.net |
| BRH : ZW : Na₂CO₃ : S | 1 : 2 : 1 : 1.5 | Optimal Blue | researchgate.netresearchgate.netnih.gov |
| BRH : ZW : Na₂CO₃ : S | 2 : 2 : 7 : 3 | Optimal Green | researchgate.netresearchgate.netnih.gov |
| RH : ZW : Na₂CO₃ : S | 1 : 2 : 2 : 3 | Blue | researchgate.netresearchgate.netnih.gov |
| RH : ZW : Na₂CO₃ : S | 1 : 2 : 7 : 3.5 | Green | researchgate.netresearchgate.netnih.gov |
| CG : IZW : Na₂CO₃ : S : CS | 1.50 : 0.50 : 2.50 : 3.50 : 1.00 | Ultramarine Blue | researchgate.net |
Strategies for Enhanced Material Stability and Performance
The inherent acid sensitivity of ultramarine pigments presents a significant challenge for their widespread use in certain applications. Furthermore, the traditional synthesis methods can result in the emission of volatile sulfur compounds, posing environmental and health concerns. Consequently, research and development efforts have focused on modifying ultramarine materials to improve their acid resistance and on refining synthesis processes to reduce undesirable emissions.
Acid Resistance Modification and Surface Coating Techniques
To overcome the poor acid resistance of ultramarine pigments, various modification and surface coating techniques have been explored. One approach involves coating the individual ultramarine particles with a protective layer that acts as a barrier against acidic attack. Early attempts included the use of sodium silicate (B1173343) coatings, but these proved to be only slightly effective as the silicate layer was permeable to acids. google.com
More advanced strategies have focused on applying dense, acid-resistant coatings. Silica (B1680970) coatings, often applied via sol-gel techniques, have demonstrated significant improvements in acid resistance. researchgate.netresearchgate.net For instance, studies have shown that coating ultramarine blue with silica, using sodium metasilicate (B1246114) nonahydrate as a precursor, can substantially enhance its acid resistance. researchgate.net Under optimal coating conditions, silica-coated ultramarine blue exhibited a markedly higher acid resistance compared to its uncoated counterpart when immersed in a hydrochloric acid solution. researchgate.net
Research findings indicate that the extent of acid resistance improvement correlates with the characteristics of the applied coating. For example, the surface fractal dimensionality of the coated particles has been linked to the effectiveness of the acid resistance. researchgate.net Additionally, modifying the ultramarine surface with substances like dodecyltrimethoxysilane (B1293929) has been shown to improve acid resistance, with no significant color degradation observed in neutral or alkaline conditions. researchgate.net
The deposition coating technology of amorphous silica on the surface of inorganic pigment particles, including ultramarine, has been recognized as an effective technique for improving acid resistance and resistance to cement alkalis. google.com This method aims to deposit amorphous silica without damaging the ultramarine pigment itself. google.com
Here is a table summarizing findings on the impact of silica coating on ultramarine acid resistance:
| Coating Material | Precursor (if specified) | Evaluation Method | Observed Improvement | Source |
| Silica | Sodium metasilicate nonahydrate | Immersion in 10 wt% hydrochloric acid | Acid resistance increased from 1 to 8 (on an unspecified scale) | researchgate.net |
| SiO2 | Tetraethyl orthosilicate (B98303) (TEOS) | Acid resistance at pH 2.50-3.00 | Successfully improved acid resistance | researchgate.net |
| Amorphous Silica | Not specified | Resistance to mineral acids | Improved acid resistance | google.com |
Reduction of Volatile Sulfur Compound Emissions during Synthesis
The traditional synthesis of ultramarine involves heating a mixture of raw materials, including kaolin, sulfur, sodium carbonate, and a reducing agent, at high temperatures. colourlex.commdpi.comacademicprojects.co.uk This process can lead to the emission of volatile sulfur compounds, such as sulfur dioxide (SO2), which are environmentally undesirable. researchgate.netmdpi.com
Efforts to mitigate these emissions have focused on modifying the synthesis process and exploring alternative raw materials. One strategy involves optimizing the ratio of raw materials to reduce the amount of excess sulfur that can contribute to emissions. Studies have shown that using palygorskite as a raw material instead of traditional kaolin can improve reaction efficiency and reduce the required amount of sulfur, consequently lowering SO2 emissions. researchgate.netmdpi.com Research on synthesizing ultramarine from palygorskite determined an optimal mass ratio of palygorskite, anhydrous sodium carbonate, and sulfur (2:6:3), which required significantly less sulfur than conventional methods. researchgate.netmdpi.com
Another approach involves the use of zeolites as alternative raw materials. When sulfur radical precursors are mixed with zeolites and calcined at high temperatures, the catalytic sites within the zeolite cavities can influence the reaction of sulfur compounds, making them less prone to release. researchgate.netmdpi.com This can lead to a reduction in SO2 emissions compared to conventional synthesis methods. researchgate.netmdpi.comresearchgate.net Novel methods involving the generation of sulfur radicals inside synthetic zeolites have also been reported to result in negligible SO2 emission. researchgate.net
The alkalinity of the synthesis mixture has also been found to affect the emission of volatile compounds. researchgate.net Higher alkalinity can influence the weight loss on heating, which is indicative of the emission of volatile substances. researchgate.net
Here is a table summarizing approaches for reducing volatile sulfur compound emissions during ultramarine synthesis:
| Strategy | Method/Material Used | Observed Effect on Emissions | Source |
| Optimization of Raw Material Ratios | Using palygorskite with optimized mass ratios (2:6:3) | Significantly lower sulfur requirement, reducing SO2 emissions | researchgate.netmdpi.com |
| Use of Alternative Raw Materials | Zeolites | Sulfur becomes more difficult to release, reducing SO2 emissions | researchgate.netmdpi.com |
| Generation of Sulfur Radicals Inside Zeolites | Novel synthesis methods | Negligible SO2 emission | researchgate.net |
| Control of Alkalinity | Adjusting alkalinity of the synthesis mixture | Affects the emission of volatile compounds | researchgate.net |
The research into enhancing the acid resistance and reducing volatile sulfur emissions during the synthesis of ultramarine pigments highlights ongoing efforts to improve the performance and environmental profile of these important colorants.
Interdisciplinary Research in Cultural Heritage Science
Authentication and Provenance Studies of Historical Ultramarines (B1171998)
The ability to distinguish between natural and synthetic ultramarine, as well as to determine the geographic origin of the natural pigment, is crucial for authenticating artworks and understanding historical trade networks.
Differentiation between Natural and Synthetic Ultramarine Pigments
Natural ultramarine, sourced from lapis lazuli, consists of lazurite (B1171647) particles mixed with accessory minerals such as calcite, pyrite, and silicates. The presence and characteristics of these impurities, along with particle morphology and size distribution, are key indicators for differentiating it from its synthetic counterpart. Synthetic ultramarine, first produced industrially in 1828, typically exhibits smaller, more uniform, and rounded particles and lacks the mineral inclusions found in natural lapis lazuli. atamanchemicals.commfa.orgnih.govcore.ac.uksissa.itnaturalpigments.eu
Analytical techniques play a vital role in this differentiation. UV-visible spectroscopy in diffuse reflectance mode, combined with chemometric analysis like Principal Component Analysis (PCA) and Hierarchical Cluster Analysis (HCA), has shown promise as a non-invasive method. researchgate.netrsc.org While simple comparison of reflection maxima might not be sufficient due to potential shifts caused by mixing with other pigments, chemometric analysis of the entire spectrum can effectively distinguish between natural and synthetic samples. researchgate.netrsc.org
Other techniques employed include Fourier transform infrared (FTIR) spectroscopy, X-ray diffractometry (XRD), electron microscopy (SEM-EDS), and Raman spectroscopy. nih.govsissa.itresearchgate.net For instance, LIBS analysis can discriminate based on the presence of calcium, which is associated with calcite impurities in natural ultramarine. nih.govcore.ac.uk Micro-Raman and optical microscopy can further corroborate the presence of calcite inclusions in natural samples. nih.govcore.ac.uk FTIR spectroscopy has also been used, although distinguishing the bands of interest can be challenging due to overlap with atmospheric CO2. core.ac.uksissa.it
Differences in particle morphology are also observable through microscopy. Natural ultramarine tends to have larger, irregular particles compared to the finer, more regular particles of synthetic ultramarine. atamanchemicals.commfa.orgcore.ac.uknaturalpigments.eu
Here is a summary of some key differences between natural and synthetic ultramarine:
| Feature | Natural Ultramarine (Lapis Lazuli) | Synthetic Ultramarine |
| Source | Mineral Lazurite from Lapis Lazuli rock | Industrially synthesized |
| Particle Size | Larger, irregular particles atamanchemicals.commfa.orgcore.ac.uknaturalpigments.eu | Smaller, more uniform, rounded particles atamanchemicals.commfa.org |
| Accessory Minerals | Contains impurities like calcite, pyrite, silicates atamanchemicals.comcore.ac.uknaturalpigments.eupolimi.itaip.orgscirp.org | Generally lacks mineral inclusions core.ac.uk |
| Calcium Content | Often present due to calcite impurities nih.govcore.ac.uk | Typically absent core.ac.uk |
| Discovery/Production | Used since antiquity (e.g., 5th century AD) naturalpigments.euwikipedia.orgtandfonline.com | First synthesized in 1826/1828 atamanchemicals.commfa.orgsissa.itpolimi.itnaturalpigments.com |
| Color Intensity | Can be less intense due to impurities atamanchemicals.comnaturalpigments.eu | Often more intense due to uniform particle size atamanchemicals.comnaturalpigments.eu |
Geographic Origin Identification through Accessory Mineral and Impurity Analysis
The geographic origin of natural ultramarine is primarily linked to lapis lazuli deposits. The most historically significant source is the Badakhshan region in northeastern Afghanistan. sissa.itnaturalpigments.eupolimi.itwiley.comspincore.comnicas-research.nl Other deposits exist, such as in the Andes Mountains in Chile. core.ac.uk
Analyzing the specific types and proportions of accessory minerals and impurities present in the ultramarine pigment can help pinpoint its geographic origin. researchgate.netcolourlex.com Lapis lazuli is a rock composed of various minerals, including lazurite (the blue component), calcite, pyrite, sodalite, diopside, humite, forsterite, hauyne, and muscovite. atamanchemicals.comnaturalpigments.eupolimi.it The mineralogical composition of lapis lazuli can vary depending on the geological source. While detecting ultramarine itself is feasible through techniques like Raman spectroscopy (due to a characteristic peak at 549 cm⁻¹), provenancing is more challenging due to the variety of accessory minerals found in lapis lazuli from different regions. polimi.it
Techniques such as Laser Induced Breakdown Spectroscopy (LIBS) and Raman spectroscopy can provide elemental and molecular information that assists in this differentiation. nih.gov For example, LIBS analysis can reveal variations in elements like calcium and magnesium, which may be present as impurities depending on the source and purification process. nih.govcore.ac.uk Micro-Raman and optical microscopy can confirm the presence of specific mineral inclusions. nih.govcore.ac.uk
Development of Analytical Protocols for In Situ and Non-Invasive Examination of Artworks
The analysis of pigments in cultural heritage objects often requires non-invasive or micro-destructive techniques to preserve the integrity of the artwork. The development of portable analytical instruments has significantly advanced the ability to perform in situ analysis directly on artworks. scirp.orgspincore.comspectroscopyeurope.comresearchgate.netmdpi.com
Techniques commonly adapted for in situ and non-invasive examination of ultramarine include:
Fiber Optics Reflectance Spectroscopy (FORS): This technique, particularly in the UV-visible range (250–900 nm), can differentiate between natural and synthetic ultramarine when combined with chemometric analysis. researchgate.netrsc.orgcam.ac.uk
Raman Spectroscopy: Portable Raman spectrometers are used for in situ pigment identification, including ultramarine, which has a characteristic Raman peak. polimi.itcam.ac.ukepj-conferences.orgresearchgate.net While achieving good results with low laser power to avoid damage is a consideration, portable systems have proven effective, especially when combined with other techniques. cam.ac.uk
X-ray Fluorescence (XRF) Spectroscopy: Portable XRF instruments allow for in situ elemental analysis of pigments. scirp.orgspectroscopyeurope.comresearchgate.netcam.ac.uk While standard portable XRF might not directly detect the low atomic number elements (Na, Al, Si, S) that are the main constituents of ultramarine, the presence of associated elements like calcium or iron (from impurities) can indirectly indicate its presence, particularly when mixed with other pigments like lead white. scirp.org Micro-XRF can provide more localized elemental information. spectroscopyeurope.com
Nuclear Magnetic Resonance (NMR): Portable NMR micro-spectrometers are being explored for non-invasive, in situ analysis of artwork materials, including the study of degradation processes in ultramarine. spincore.com
These non-invasive and in situ methods allow researchers and conservators to identify pigments, study their degradation, and inform conservation strategies without requiring sampling or causing damage to valuable cultural heritage objects. researchgate.netmdpi.com
Scientific Analysis of Ultramarine in Historical Artworks and Cultural Artifacts
Scientific analysis of ultramarine in historical artworks provides crucial information about artists' palettes, techniques, and the condition of the artworks.
Case Studies in Oil Paintings (e.g., Edvard Munch, Sistine Chapel Frescoes)
Ultramarine has been identified in numerous significant oil paintings. In the works of Edvard Munch, the analysis of ultramarine blue oil paints from his studio materials has revealed complex mixtures including additives like oils, metal soaps, and preservatives, as well as extenders such as clay minerals and other pigments. mdpi.comresearchgate.netbuffalo.eduresearchgate.net Studies on Munch's paintings, such as "Old Man in Warnemünde" and "The Drowned Boy," have observed darkening phenomena in areas where ultramarine blue paint was applied directly from the tube. mdpi.comresearchgate.net Analytical techniques like ATR-FTIR, µ-Raman, GC-MS, and SEM-EDS have been used to investigate the composition of these paints and hypothesize causes for deterioration. mdpi.comresearchgate.netbuffalo.eduresearchgate.net For instance, synthetic ultramarine blue and casein binder were identified in a dark blue paint area of Munch's "Beach Landscape with Trees and Boats" using FTIR and Py-GC-MS. ijcs.ro
While the Sistine Chapel ceiling is primarily known for its frescoes, historical accounts suggest Michelangelo intended to apply ultramarine and gold a secco (on dry plaster) to certain areas, although this was reportedly not fully executed. dailyartmagazine.comtime.com However, ultramarine blue is prominently featured in the Sistine Chapel frescoes, particularly in the depiction of the sky in the Last Judgment. wiley.comdailyartmagazine.comsciencedaily.comrussell-collection.com Analysis of the ultramarine pigment used in the Sistine Chapel has contributed to understanding its composition and potential fading mechanisms. wiley.comspincore.comsciencedaily.com Natural ultramarine from lapis lazuli, sourced from Afghanistan, was used, highlighting its high value and significance during the Renaissance. wiley.comspincore.comsciencedaily.com
Analysis in Ancient Wall Paintings (e.g., Roman Contexts) and Polychrome Relics
Ultramarine has also been found in ancient wall paintings and polychrome relics, demonstrating its historical use predating its widespread adoption in European easel painting. The earliest known use of lapis lazuli pigment dates back to the 6th and 7th centuries AD in the cave temples of Afghanistan. sissa.ittandfonline.com In Europe, its use as a powdered pigment began in the early medieval period, appearing in Byzantine Gospel manuscripts around the 6th to 7th century. tandfonline.com By the 14th to 15th centuries, it was widely applied in murals and easel paintings. tandfonline.comgia.edu
Studies on Roman wall paintings have also identified ultramarine blue. nih.govresearchgate.net For example, analysis of a blue pigment lump found at Ponticello (Bolsena, Italy), initially thought to be Egyptian blue, was compared with ultramarine and other blue pigments. nih.gov Analytical techniques such as optical microscopy (OM), X-ray diffraction (XRD), Field emission scanning electron microscopy with microanalysis (FESEM-EDS), and micro-Raman spectroscopy (MRS) are employed to characterize the pigments in wall paintings. icomos.orgmdpi.com In a case study of Renaissance wall paintings in Granada, Spain, analysis using MRS showed a composition compatible with lazurite, the main mineral in lapis lazuli, indicated by characteristic bands in the Raman spectra. mdpi.com The presence of anisotropic crystals observed with OM suggested natural lapis lazuli, as synthetic ultramarine is typically isotropic. mdpi.com The identification of ultramarine in 16th-century wall paintings in Italy, alongside other pigments, further illustrates its use in different historical periods and contexts. icomos.org
The analysis of ultramarine in these contexts helps researchers understand ancient painting techniques, the availability and trade of pigments, and the condition and preservation needs of these historical artifacts. researchgate.netnih.govresearchgate.net
Development of Conservation Science Approaches for Ultramarine-Containing Objects
Conservation science plays a crucial role in understanding and mitigating the degradation of ultramarine pigments in artworks. This involves detailed analysis of the pigment's interaction with binding media and the environment to develop effective preservation strategies. uva.nl
Understanding Degradation Processes in Paint Layers and Binding Media
The degradation of ultramarine in paint layers is often referred to as "ultramarine disease" or "ultramarine sickness," a phenomenon observed in both historic and modern paintings. modernpaintdamageatlas.nlresearchgate.net This degradation can manifest as blanching, fading, darkening, crumbling, or flaking of the paint layer, leading to a loss of aesthetic integrity. modernpaintdamageatlas.nluva.nlmdpi.com
While ultramarine pigment itself is known to degrade hydrolytically when exposed to acids, particularly in its sodalite cage structure leading to the removal of aluminum atoms and subsequent color loss, research suggests that the primary process behind the degradation of ultramarine blue paint layers, especially in oil paintings, is often the photo-catalytic degradation of the binding medium. modernpaintdamageatlas.nlresearchgate.netcolab.ws Ultramarine, as a zeolite mineral, can photocatalyze the breakdown of the organic binder network via free-radical processes, particularly under UV irradiation. researchgate.netmdpi.comcolab.wsresearchgate.net This degradation of the binding medium can cause changes in reflectance, resulting in a grey appearance and loss of detail, even while the pigment itself remains chemically intact. researchgate.netcolab.wsresearchgate.net
The interaction between the pigment and the binding medium is complex. Studies have investigated ultramarine blue paints in various media, including linseed oil and urea-aldehyde resin. researchgate.netcolab.ws Analysis techniques such as reflectance spectroscopy, scanning electron microscopy, Raman spectroscopy, and nuclear magnetic resonance spectroscopy have been employed to study these degradation processes. researchgate.netcolab.wsresearchgate.net For instance, analysis of urea-aldehyde resin binding medium using size exclusion chromatography and Fourier-transform infrared spectroscopy has provided evidence for photo-catalytic degradation. researchgate.netcolab.ws
In addition to photo-catalytic degradation, other factors contribute to ultramarine degradation. The intrinsic acidity of oil paint media can play a role. mdpi.com In cementitious materials, ultramarine pigment degradation can occur due to ion exchange phenomena, where ions like calcium and potassium from the medium interact with the pigment structure, causing distortion of the unit cell and diffusion of sulphate and sulphide ions, leading to color loss. researchgate.netcsic.es The presence of additives like metal soaps in paint formulations has also been hypothesized to contribute to degradation patterns, such as the development of a darkened, skin-like layer observed in some paintings. mdpi.com
Research findings highlight the complexity of ultramarine degradation, involving interactions between the pigment, binder, environmental factors (like humidity and pollutants such as SO₂), and potentially other components in the paint layer. naturalpigments.eumodernpaintdamageatlas.nlresearchgate.net
Strategies for Preservation and Mitigation of Alteration Phenomena
Developing effective conservation strategies for objects containing ultramarine requires a thorough understanding of the specific degradation mechanisms at play. uva.nl Preservation efforts focus on mitigating the factors that contribute to degradation and stabilizing the paint layers.
One approach involves controlling the environmental conditions. Maintaining constant and relatively low relative humidity in museum environments and during storage is considered a good strategy for limiting degradation phenomena in paints, although the molecular-level reactions are still being explored. uva.nl Protecting artworks from excessive light exposure, particularly UV radiation, is crucial given the photo-catalytic role of ultramarine in binder degradation. researchgate.netmdpi.com
Preventive conservation strategies can also involve the careful selection of materials in new artworks or restoration campaigns. Using impurity-free synthetic ultramarine has been suggested as a satisfactory preventive measure. researchgate.net Efforts have also been made to develop acid-resisting ultramarine pigments through processes like silica (B1680970) coating or incorporating light stabilizers, although these primarily address acid attack and UV light, not necessarily other forms of degradation like SO₂ attack. researchgate.net
For existing artworks exhibiting ultramarine disease, treatment strategies can be challenging. Understanding the specific type of degradation (e.g., binder degradation vs. pigment alteration) is critical for selecting appropriate interventions. Analytical techniques, including non-destructive methods like UV-visible spectroscopy in diffuse reflectance mode combined with chemometric analysis, can help differentiate between natural and synthetic ultramarine and potentially identify degradation products. researchgate.net Other non-destructive techniques like X-ray radiography, UV-fluorescence photography, infrared photography, FTIR, Raman spectroscopy, and XRF are also valuable for material analysis and understanding the state of preservation. chemistryviews.orgmdpi.com
While the search for ideal conservation treatments continues, research on model systems or "mock-ups" prepared with similar materials to the original artworks is essential for testing and evaluating new conservation methods without risking damage to valuable cultural heritage objects. ijcs.ro These mock-ups help in understanding how materials change with age and how they are influenced by conservation treatments and the environment. uva.nl
Emerging Research Directions and Future Perspectives
Novel Applications in Functional Materials (e.g., Catalysis, Optical Materials for Red Light Reflection)
Beyond their traditional use as colorants, ultramarines (B1171998) are being explored for their functional properties, particularly in catalysis and as optical materials.
Catalysis: The zeolite-like structure of this compound, specifically their aluminosilicate (B74896) framework, imparts catalytic capabilities. Research has confirmed that ultramarine pigments possess catalytic properties analogous to commercial zeolitic silica-alumina catalysts. researchgate.netvu.nl A notable example is the dehydration of methanol to dimethyl ether, where the presence of ultramarine pigment resulted in a significantly higher yield of the product. researchgate.netvu.nl This catalytic activity is attributed to the Brønsted acid sites within the ultramarine structure. vu.nl Studies have also investigated the catalytic effects of this compound in other contexts, such as the degradation of polymers like high-density polyethylene and the photo-catalytic degradation of binding media in oil paints, a phenomenon sometimes referred to as "ultramarine disease." vu.nltudelft.nlresearchgate.net
| Catalytic Application | Reactant | Product/Effect | Catalytic Feature |
| Dehydration | Methanol | Dimethyl Ether | Zeolitic aluminosilicate structure researchgate.netvu.nl |
| Perfume Degradation | Linalool | Dehydration products | Brønsted acid sites vu.nl |
| Polymer Degradation | High-Density Polyethylene (HDPE) | Accelerated degradation | Photo-catalytic activity vu.nlresearchgate.net |
| Paint Binder Degradation | Linseed oil, Urea-aldehyde resins | Oxidation and hydrolysis of binder | Photo-catalytic degradation via free-radical processes tudelft.nlresearchgate.net |
Optical Materials for Red Light Reflection: Ultramarine blue pigments exhibit unique optical properties, including the ability to reflect red light. This characteristic is being harnessed in the cosmetics industry to create foundations that offer a "beautiful skin effect." nih.gov When used as an alternative to black iron oxide in cosmetic formulations, ultramarine blue can enhance skin uniformity, conceal wrinkles, and reduce the appearance of imperfections. ifscc.orgwebinarjam.com Spectroscopic analysis has confirmed that the inclusion of ultramarine blue increases red light reflection, which contributes to a more radiant skin appearance. ifscc.orgwebinarjam.com This red-light reflection is not a general property of all blue pigments but is a distinct feature of this compound and a few other specific blue colorants. loreal.com
Advanced Computational Chemistry and Materials Science for Predictive Modeling of Ultramarine Properties and Reactions
The fields of computational chemistry and materials science are providing powerful tools for understanding and predicting the properties of this compound at a molecular level.
Predictive Modeling of Properties: Machine learning and deep learning models are being developed to predict the properties of zeolites, the class of materials to which this compound belong. chemrxiv.orgarxiv.orgchatpaper.com These computational approaches can forecast characteristics such as adsorption properties and mechanical moduli with high accuracy, often significantly faster than traditional molecular simulations. chemrxiv.orgarxiv.orgchatpaper.com By training models on datasets of known zeolite structures and their corresponding properties, researchers can create predictive tools that accelerate the discovery and design of new materials with desired functionalities. ulisboa.ptscispace.com These methodologies can be applied to this compound to predict their color properties, stability, and catalytic activity based on their composition and structure.
Modeling of Reactions and Structure: Computational methods like Density Functional Theory (DFT) are employed to gain deeper insights into the electronic structure of this compound. DFT calculations have been used to characterize the sulfur radical anions (S₃⁻ and S₂⁻) that are responsible for the pigment's color and are located within the sodalite β-cages of the aluminosilicate framework. researchgate.net These computational studies help in understanding the nature of these chromophores and their interaction with the surrounding zeolite-like structure. researchgate.net Furthermore, computational models are being developed for the analysis of pigments in artworks, which can aid in the non-destructive identification of this compound. researchgate.net
| Computational Technique | Application to this compound | Predicted/Modeled Properties |
| Machine Learning (e.g., Random Forest, Gradient Boosting) | Prediction of zeolite properties | Mechanical properties, adsorption capacities, structural characteristics chemrxiv.orgulisboa.pt |
| Deep Learning | High-throughput screening of zeolites | Adsorption properties (e.g., heat of adsorption, Henry coefficients) arxiv.orgchatpaper.com |
| Density Functional Theory (DFT) | Characterization of chromophores | Electronic structure, g-tensors of S₃⁻ and S₂⁻ radicals, interaction with the sodalite cage researchgate.net |
| Computer Vision & Image Analysis | Non-destructive pigment identification | Optical characteristics, intensity distributions researchgate.net |
Exploration of this compound at the Nanoscale for Enhanced Functionality
The synthesis and characterization of materials at the nanoscale offer the potential to unlock enhanced and novel properties in this compound.
Synthesis and Characterization of Nanoscale this compound: The principles of nanotechnology, which involve the manipulation of matter at the 1 to 100-nanometer scale, can be applied to ultramarine pigments. dergipark.org.tr Synthesis of nanomaterials generally follows two main approaches: "top-down," where bulk material is broken down into smaller particles, and "bottom-up," where materials are assembled atom-by-atom or molecule-by-molecule. dergipark.org.tr These methods could be adapted to produce ultramarine particles with controlled size and shape at the nanoscale.
Characterization of these nanoscale this compound would involve a suite of advanced analytical techniques to understand their morphology, composition, and structure. dergipark.org.tr These include:
Electron Microscopy (SEM and TEM): To visualize the size, shape, and surface morphology of the nanoparticles. dergipark.org.tr
X-ray Photoelectron Spectroscopy (XPS): To determine the surface chemical composition and bonding states. chemrxiv.org
Tip-Enhanced Raman Spectroscopy (TERS): To provide chemical information with nanoscale spatial resolution. chemrxiv.org
Potential for Enhanced Functionality: By reducing the particle size of this compound to the nanoscale, it is anticipated that their properties could be significantly enhanced. idstch.com The increased surface-area-to-volume ratio in nanomaterials can lead to improved catalytic activity, altered optical properties, and enhanced dispersibility in various media. idstch.com This could lead to the development of more efficient ultramarine-based catalysts, pigments with greater color strength and unique optical effects, and advanced functional coatings with properties like self-cleaning or enhanced durability. idstch.com The hierarchical assembly of molecular nanosheets provides a platform for creating functional 2D materials, a concept that could be extended to ultramarine-based nanostructures for applications in sensors, catalysis, and energy storage. d-nb.infosemanticscholar.org
Environmental Sustainability in Ultramarine Production and Life Cycle Assessment
Sustainable Production Processes: Ultramarine pigments are generally considered environmentally friendly due to their non-toxic nature and the absence of heavy metals. pcimag.comultramarineblueindia.inimarcgroup.com The raw materials are often benign, with a primary component being natural clay. pcimag.com However, the traditional high-temperature synthesis involves the use of significant amounts of sulfur, which can lead to the emission of volatile sulfur compounds like sulfur dioxide (SO₂). mdpi.com
Research is actively exploring more sustainable synthesis routes. One promising approach involves using alternative raw materials like palygorskite, which has been shown to improve reaction efficiency and significantly reduce the amount of sulfur required compared to conventional processes using kaolin (B608303) clay. mdpi.com This not only lowers the environmental impact by reducing SO₂ emissions but also decreases raw material costs. mdpi.com The catalytic sites within the zeolite-like structure are believed to help in retaining sulfur within the framework during high-temperature calcination, further mitigating emissions. mdpi.com
Life Cycle Assessment (LCA): A Life Cycle Assessment (LCA) is a methodology used to evaluate the environmental impacts associated with all stages of a product's life, from raw material extraction through processing, manufacturing, use, and disposal ("cradle-to-gate" or "cradle-to-grave"). mdpi.comnih.gov For pigments, an LCA would quantify impacts such as global warming potential (GWP), energy consumption, and resource depletion. mdpi.com While specific LCA data for this compound is not widely published, the framework is being applied to other synthetic inorganic pigments like iron oxides and chromium oxides. mdpi.comlanxess.com Such assessments provide a transparent basis for comparing the environmental profiles of different pigments and identifying "hotspots" in the production process where environmental performance can be improved. lanxess.com For this compound, key areas of focus for an LCA would include the energy intensity of the high-temperature calcination process and the management of sulfur-related emissions. mdpi.comresearchgate.net
| Sustainability Aspect | Current Status & Research Direction |
| Raw Materials | Primarily based on natural, benign materials like clay. pcimag.com Research into alternative materials like palygorskite to improve efficiency. mdpi.com |
| Manufacturing Process | High-temperature calcination is energy-intensive. Efforts to reduce sulfur content and associated SO₂ emissions. mdpi.com |
| Toxicity & Safety | Recognized as non-toxic and free of heavy metals, making them suitable for sensitive applications. pcimag.comultramarineblueindia.inimarcgroup.com |
| Life Cycle Assessment (LCA) | A methodology being adopted for inorganic pigments to quantify environmental impact and promote transparency. nih.govlanxess.com |
Q & A
Q. Table 1: Key Parameters in Ultramarine Synthesis
| Parameter | Optimal Range | Characterization Tool | Critical Output |
|---|---|---|---|
| Calcination Temp | 750–850°C | XRD | Crystallinity Index |
| S/Na₂CO₃ Ratio | 1:1.2–1:1.5 | EDS | Sulfur Retention (%) |
| Annealing Time | 2–4 hours | UV-Vis | λₘₐₓ (nm) |
| Reducing Agent | Charcoal/Resin | TGA-MS | SO₂ Emission Profile |
Sources: Adapted from high-temperature synthesis protocols
Q. Table 2: Common Analytical Techniques and Limitations
| Technique | Application | Limitations |
|---|---|---|
| Raman Spectroscopy | Phase Identification | Fluorescence interference |
| XPS | Surface Chemistry | Depth resolution (~10 nm) |
| TEM | Nanoscale Defects | Sample preparation complexity |
| BET Analysis | Porosity Measurement | Non-specific gas adsorption |
Sources: Instrumentation guidelines from materials science literature
Reproducibility and Data Validation
Q. What protocols ensure reproducibility in ultramarine synthesis across labs?
- Methodological Answer : Standardize raw material sources (e.g., kaolin purity >98%) and calcination ramp rates (e.g., 5°C/min). Publish detailed metadata, including furnace type and atmospheric conditions (N₂ vs. air). Use inter-lab round-robin testing with shared reference samples to calibrate instrumentation .
Q. How should researchers address batch-to-batch variability in industrial-grade this compound for academic studies?
- Methodological Answer : Pre-treat samples by sieving (<45 µm) and washing with dilute HCl to remove surface contaminants. Document lot numbers and supplier specifications. For critical studies, synthesize in-house controls to isolate variability factors .
Ethical and Reporting Standards
Q. What ethical considerations apply to ultramarine research involving cultural heritage objects?
- Methodological Answer : Obtain institutional approvals for destructive sampling. Prioritize non-invasive techniques (e.g., portable Raman). Acknowledge conservation ethics in publications and adhere to ICOM-CC guidelines for pigment analysis .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
